Cas no 4415-84-3 (3-Cyclobutylpropanoic acid)

• Product Name: 3-Cyclobutylpropanoic acid
• CAS No: 4415-84-3
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.16898
• MDL: MFCD08061939
• CID: 325376
• PubChem ID: 13155029

3-Cyclobutylpropanoic acid Properties

Names and Identifiers

• 3-Cyclobutylpropanoic acid
• Cyclobutanepropionicacid (8CI)
• 3-Cyclobutyl-propionic acid
• CYCLOBUTANEPROPANOIC ACID
• CYCLOBUTYLPROPIONIC ACID
• 3-cyclobutylpropanoic acid(SALTDATA: FREE)
• SCHEMBL1009256
• SY132058
• VNCXJXZUMVHKNG-UHFFFAOYSA-N
• BB 0258025
• CS-0060765
• FT-0746588
• cyclobutanepropionic acid
• AS-42790
• EN300-100591
• 4415-84-3
• 3-cyclobutylpropanoicacid
• DTXSID40522771
• MFCD08061939
• AKOS000302310
• DA-34953
• ALBB-018053

• MDL： MFCD08061939
• InChIKey： VNCXJXZUMVHKNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O2/c8-7(9)5-4-6-2-1-3-6/h6H,1-5H2,(H,8,9)
• SMILES： OC(=O)CCC1CCC1

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.083729621g/mol
• Heavy Atom Count: 9
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids